Cas no 161796-15-2 (Methyl 3-amino-4-chlorobenzoate Hydrochloride (1:1))

• Product Name: Methyl 3-amino-4-chlorobenzoate Hydrochloride (1:1)
• CAS No: 161796-15-2
• MF: C₈H₉Cl₂NO₂
• MW: 222.068560361862
• CID: 1341463
• PubChem ID: 24820214
• Update Time: 2025-04-20

Methyl 3-amino-4-chlorobenzoate Hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Methyl 3-amino-4-chlorobenzoate Hydrochloride (1:1)
• benzoic a<wbr>
• Methyl 3-amino-4-chlorobenzoate hydrochloride
• LogP
• benzoic a<wbr>; Methyl 3-amino-4-chlorobenzoate hydrochloride; LogP
• 3-AMINO-4-CHLOROBENZOIC ACID METHYL ESTER HYDROCHLORIDE
• SCHEMBL4717368
• 3-Amino-4-chloro-benzoic acid methyl ester hydrochloride
• IOUBMFSWJJVNTE-UHFFFAOYSA-N
• 161796-15-2
• methyl 3-amino-4-chlorobenzoate;hydrochloride

• Inchi： 1S/C8H8ClNO2.ClH/c1-12-8(11)5-2-3-6(9)7(10)4-5;/h2-4H,10H2,1H3;1H
• InChI Key： IOUBMFSWJJVNTE-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C(=O)OC)=CC=1N.Cl

Computed Properties

• Exact Mass: 221.00117
• Monoisotopic Mass: 221.0010339g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• PSA: 52.32